Cas no 1780422-39-0 (1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole
• CAS No: 1780422-39-0
• MF: C₁₀H₆BrF₃N₂
• MW: 291.067251682281
• CID: 4704910
• Update Time: 2025-07-23

1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(trifluoromethyl)-1H-pyrazole
• 1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C10H6BrF3N2/c11-8-1-3-9(4-2-8)16-6-7(5-15-16)10(12,13)14/h1-6H
• InChI Key： LMYGKPMFLNCNGL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=C(C(F)(F)F)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Topological Polar Surface Area: 17.8

Additional information on 1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole

Comprehensive Overview of 1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole (CAS No. 1780422-39-0)

1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole is a specialized organic compound with significant applications in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a pyrazole core substituted with a 4-bromophenyl group and a trifluoromethyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 1780422-39-0 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for innovative projects.

In recent years, the demand for fluorinated pyrazole derivatives has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug discovery. The trifluoromethyl group in this compound is particularly noteworthy, as it often improves lipophilicity and binding affinity in target proteins. Researchers exploring kinase inhibitors or G-protein-coupled receptor (GPCR) modulators frequently investigate such scaffolds, aligning with trends in precision medicine and personalized therapeutics.

The compound’s bromophenyl substituent offers versatile reactivity for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This adaptability makes it a cornerstone in constructing complex molecules for high-throughput screening libraries. Laboratories focusing on fragment-based drug design or click chemistry applications may find this intermediate indispensable for rapid prototyping.

From an industrial perspective, 1-(4-Bromophenyl)-4-(trifluoromethyl)-1H-pyrazole aligns with the growing emphasis on sustainable chemistry. Its synthetic pathways are being optimized to reduce waste and energy consumption, addressing the pharmaceutical industry’s push toward green chemistry principles. Computational chemists also leverage this compound’s structural features to train AI-driven molecular property prediction models, a hot topic in cheminformatics and digital transformation of R&D.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography to confirm purity and configuration. Such rigorous quality control meets the standards of regulatory bodies like the FDA and EMA, ensuring its suitability for preclinical studies. The compound’s stability under various pH conditions further enhances its utility in formulation development.

Emerging applications in agrochemicals highlight its potential as a precursor for novel pesticides or herbicides, where the trifluoromethyl group can enhance pest resistance management. Patent literature reveals increasing interest in similar structures for crop protection solutions, reflecting global concerns about food security and sustainable agriculture.

In material science, derivatives of this compound contribute to organic electronics, such as OLED emitters or photovoltaic materials, owing to their electron-withdrawing properties. The 4-bromophenyl moiety’s role in extending π-conjugation systems is actively studied for next-generation flexible displays and energy storage devices.

For suppliers and distributors, ensuring batch-to-batch consistency and regulatory compliance is paramount. Documentation including Certificates of Analysis (CoA) and Material Safety Data Sheets (MSDS) must accompany shipments to meet global trade requirements. The compound’s shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical considerations for end-users.

Future research directions may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, areas gaining traction in oncology and neurodegenerative disease research. Collaborations between academia and industry could unlock novel applications, particularly in targeted protein degradation strategies.